ethyl 2-(1,3-benzothiazol-2-yl)-2,2-difluoroacetate
Overview
Description
Ethyl 2-(1,3-benzothiazol-2-yl)-2,2-difluoroacetate is a useful research compound. Its molecular formula is C11H9F2NO2S and its molecular weight is 257.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(1,3-benzothiazol-2-yl)-2,2-difluoroacetate involves the condensation of 2-aminobenzothiazole with ethyl difluoroacetate in the presence of a base.", "Starting Materials": [ "2-aminobenzothiazole", "ethyl difluoroacetate", "base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Add the base to a solution of 2-aminobenzothiazole in a suitable solvent (e.g. DMF, DMSO) to deprotonate the amine group.", "Slowly add ethyl difluoroacetate to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool and then quench with water.", "Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the crude product by column chromatography or recrystallization to obtain pure ethyl 2-(1,3-benzothiazol-2-yl)-2,2-difluoroacetate." ] } | |
CAS No. |
2236058-67-4 |
Molecular Formula |
C11H9F2NO2S |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
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